Cas no 98495-38-6 (Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-)

• Product Name: Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-
• CAS No: 98495-38-6
• MF: C₃₇H₄₆O₁₅
• MW: 730.752152919769
• CID: 808050
• PubChem ID: 175788
• Update Time: 2025-04-19

Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-
• Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6
• Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-3-O-[(2S,5S,6S)-5-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3,4
• kerriamycin C
• (3R,4aR,12bS)-9-[(4R,5R,6R)-4-[(2S,5S,6S)-5-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-5-hydroxy-6-methyloxan-2-yl]-3,4a,8,12b-tetrahydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
• 98495-38-6
• DTXSID50913252
• 1,5-Anhydro-2,6-dideoxy-3-O-{5-[(2,6-dideoxyhexopyranosyl)oxy]-6-methyloxan-2-yl}-1-(3,4a,8,12b-tetrahydroxy-3-methyl-1,7,12-trioxo-1,2,3,4,4a,7,12,12b-octahydrotetraphen-9-yl)hexitol
• Benz(a)anthracene-1,7,12(2H)-trione, 9-(2,6-dideoxy-3-O-((2S-(2alpha,5beta,6beta))-5-((2,6-dideoxy-beta-L-arabino-hexopyranosyl)oxy)tetrahydro-6-methyl-2H-pyran-2-yl)-beta-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-
• 12b-Derhodinosyl-urdamycin A
• Antibiotic A 32Y3

• Inchi： 1S/C37H46O15/c1-15-22(51-27-11-21(38)30(40)16(2)50-27)7-8-26(49-15)52-24-12-23(48-17(3)31(24)41)18-5-6-19-28(32(18)42)33(43)20-9-10-36(46)14-35(4,45)13-25(39)37(36,47)29(20)34(19)44/h5-6,9-10,15-17,21-24,26-27,30-31,38,40-42,45-47H,7-8,11-14H2,1-4H3/t15-,16+,17+,21+,22-,23?,24+,26-,27-,30+,31+,35-,36-,37-/m0/s1
• InChI Key： YBDWXIVNZNQORW-RSXFTDKGSA-N
• SMILES： O[C@]12C=CC3C(C4C(=C(C=CC=4C(C=3[C@]1(C(C[C@@](C)(C2)O)=O)O)=O)C1C[C@H]([C@@H]([C@@H](C)O1)O)O[C@H]1CC[C@@H]([C@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

• Exact Mass: 730.284
• Monoisotopic Mass: 730.284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -0.4
• Topological Polar Surface Area: 239Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 942.1°C at 760 mmHg
• Flash Point: 292.3°C
• Refractive Index: 1.669

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines